![molecular formula C11H6Cl3N3S B2757432 4-chloro-1-(2,6-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole CAS No. 1004644-13-6](/img/structure/B2757432.png)
4-chloro-1-(2,6-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-1-(2,6-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole, commonly known as CDIPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and environmental chemistry. CDIPP is a pyrazole-based compound that contains isothiocyanate and chlorobenzyl groups, which make it a versatile compound with diverse applications.
Mechanism of Action
The mechanism of action of CDIPP involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. CDIPP has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a key pathway involved in cancer cell survival. CDIPP also inhibits the NF-κB pathway, which is involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
CDIPP has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress, which leads to the activation of various signaling pathways. CDIPP also induces DNA damage, which activates the DNA damage response pathway. CDIPP has been shown to inhibit the activity of various enzymes, including topoisomerase I and II, which are involved in DNA replication and repair.
Advantages and Limitations for Lab Experiments
CDIPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity. CDIPP has been extensively studied for its potential applications in medicinal chemistry, making it a promising candidate for the development of new drugs. However, CDIPP has some limitations for lab experiments. It is a highly reactive compound that can react with various biomolecules, making it difficult to study its interactions with specific targets. CDIPP also has limited solubility in water, which can limit its applications in certain experiments.
Future Directions
There are several future directions for the study of CDIPP. One potential direction is the development of new CDIPP derivatives with improved anticancer activity and selectivity. Another direction is the study of CDIPP's potential applications in other fields, such as agricultural chemistry and environmental chemistry. The study of CDIPP's interactions with specific targets and biomolecules is also an important direction for future research. Overall, CDIPP is a promising compound with diverse applications, and further research is needed to fully understand its potential.
Synthesis Methods
The synthesis of CDIPP is a complex process that involves several steps. The most common method of synthesizing CDIPP is through the reaction of 2,6-dichlorobenzylamine with thiosemicarbazide in the presence of chloroacetyl chloride. The resulting intermediate is then treated with sodium hydroxide to obtain the final product, CDIPP. This method yields a high purity product, making it suitable for various scientific applications.
Scientific Research Applications
CDIPP has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. CDIPP works by inducing apoptosis, a process of programmed cell death, in cancer cells. This makes it a promising candidate for the development of new anticancer drugs.
properties
IUPAC Name |
4-chloro-1-[(2,6-dichlorophenyl)methyl]-3-isothiocyanatopyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl3N3S/c12-8-2-1-3-9(13)7(8)4-17-5-10(14)11(16-17)15-6-18/h1-3,5H,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POMBMTWGHMAFKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CN2C=C(C(=N2)N=C=S)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-(2,6-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.